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Compound of Interest

Compound Name: Hexaaquaaluminum(lll) bromate

Cat. No.: B081225

An In-Depth Technical Guide on the Solubility of Hexaaquaaluminum(lll) Bromate in Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexaaquaaluminum(lll) bromate, with the chemical formula --INVALID-LINK--3, is an
inorganic compound consisting of a central aluminum ion coordinated by six water molecules,
with bromate ions as counter-anions.[1] Understanding the aqueous solubility of such
compounds is fundamental for a wide range of applications, including materials science,
chemical synthesis, and potentially in pharmaceutical contexts where aluminum-containing
compounds are investigated.

This technical guide provides a comprehensive overview of the known properties of
hexaaquaaluminum(lll) bromate and outlines detailed experimental protocols for determining
its solubility in water. It is important to note that despite a thorough literature search, specific
guantitative solubility data for hexaaquaaluminum(lll) bromate is not readily available in
published chemical databases or scientific papers.[2][3][4] Therefore, this document focuses on
providing the necessary theoretical background and practical methodologies for researchers to
ascertain this data independently.

Physicochemical Properties
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A summary of the known physicochemical properties of hexaaquaaluminum(lll) bromate is
presented in Table 1. This data has been compiled from various chemical databases.

Table 1: Physicochemical Properties of Hexaaquaaluminum(lll) Bromate

Property Value Reference

IUPAC Name aluminum tribromate [1]

Hexaaquaaluminum(lll)
Synonyms bromate, Bromic acid [2]

aluminum salt

Molecular Formula Al(BrOs)s [1]

Inferred from common
Complex Formula --INVALID-LINK--3 )

aluminum aqua complexes
Molecular Weight 410.69 g/mol [1]
Appearance Solid (predicted) [2]
Solubility in Water Data not available [2][3]

Predicted Aqueous Solubility

While quantitative data is unavailable, a qualitative prediction of solubility can be made based
on general solubility rules and the properties of analogous compounds:

e Aluminum Salts: Most common aluminum salts, such as aluminum chloride, aluminum
nitrate, and aluminum sulfate, are highly soluble in water.[5]

e Bromate Salts: Many bromate salts of alkali and alkaline earth metals are soluble in water.
For example, the solubility of potassium bromate (KBrOs) is 75 g/L at 25°C.[6]

Given these trends, it is reasonable to predict that hexaaquaaluminum(lll) bromate is likely to
be soluble in water. However, the extent of its solubility and the influence of temperature must
be determined experimentally. The solubility of aluminum salts can be complex and is
significantly influenced by pH and temperature, with minimum solubility typically observed
around neutral pH.[5][7]
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Synthesis of Hexaaquaaluminum(lll) Salts

To determine the solubility of hexaaquaaluminum(lil) bromate, a pure sample of the
compound must first be synthesized. A general method for the preparation of
hexaaquaaluminum(lll) salts involves the reaction of an aluminum salt with the corresponding
acid or a soluble salt of the desired anion. A plausible synthesis route for
hexaaquaaluminum(lll) bromate is the reaction of a soluble aluminum salt, such as aluminum
sulfate, with a soluble bromate salt, like barium bromate. This would precipitate barium sulfate,
leaving the desired hexaaquaaluminum(lil) bromate in the aqueous solution.

Experimental Protocol for Synthesis:

o Reaction Setup: Prepare an agueous solution of a known concentration of aluminum sulfate,
Al2(SOa)s. In a separate beaker, prepare a stoichiometric equivalent aqueous solution of
barium bromate, Ba(BrOs)-.

e Precipitation: Slowly add the barium bromate solution to the aluminum sulfate solution with
constant stirring. A white precipitate of barium sulfate (BaSOa4) will form.

» Reaction Completion: Continue stirring the mixture for 1-2 hours at room temperature to
ensure the reaction goes to completion.

« Filtration: Separate the barium sulfate precipitate from the solution by vacuum filtration using
a Buchner funnel and appropriate filter paper. The filtrate contains the dissolved
hexaaquaaluminum(lll) bromate.

o Crystallization: Concentrate the filtrate by gentle heating to induce crystallization of the
hexaaquaaluminum(lll) bromate.

« |solation and Drying: Collect the resulting crystals by filtration and wash them with a small
amount of cold deionized water. Dry the crystals in a desiccator over a suitable drying agent.

o Characterization: Confirm the identity and purity of the synthesized product using analytical
techniques such as X-ray diffraction (XRD) or infrared (IR) spectroscopy.

Experimental Determination of Aqueous Solubility
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The solubility of a salt in water as a function of temperature can be determined by preparing a
saturated solution at a high temperature and then observing the temperature at which
crystallization begins upon cooling.[8]

Experimental Protocol:

o Sample Preparation: Accurately weigh a specific amount (e.g., 5-10 grams) of the
synthesized hexaaquaaluminum(lll) bromate and place it into a large test tube.

e Initial Dissolution: Add a measured volume (e.g., 10 mL) of deionized water to the test tube.

e Heating and Dissolving: Gently heat the test tube in a water bath while continuously stirring
the contents with a wire stirrer until all the salt has dissolved completely.[9]

e Cooling and Observation: Remove the test tube from the water bath and allow it to cool
slowly while continuing to stir. Carefully monitor the solution and record the temperature at
which the first crystals appear. This temperature is the saturation temperature for that
specific concentration.[8]

e Dilution and Repetition: Add a known volume (e.g., 2-5 mL) of deionized water to the test
tube, and repeat steps 3 and 4. The new, more dilute solution will have a lower saturation
temperature.

o Data Collection: Repeat the process of dilution and cooling to obtain a series of saturation
temperatures for different concentrations.

» Calculation of Solubility: For each data point, calculate the solubility in grams of salt per 100
g of water using the recorded mass of salt and the total volume of water added.

The following diagram illustrates the experimental workflow for determining the solubility of an
inorganic salt.

Experimental workflow for solubility determination.

Data Presentation

The quantitative data obtained from the experimental protocol should be summarized in a clear
and structured table to facilitate analysis and comparison.
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Table 2: Experimentally Determined Solubility of Hexaaquaaluminum(lll) Bromate in Water

Total Volume of Concentration (g Saturation
Mass of Salt (g)
Water (mL) salt / 100 g H20) Temperature (°C)
e.g., 10.00 e.g., 10.0 e.g., 100.0 Record Tz
e.g., 10.00 e.g., 15.0 e.g., 66.7 Record T2
e.g., 10.00 e.g., 20.0 e.g., 50.0 Record Ts

This data can then be used to construct a solubility curve by plotting the solubility (g salt/ 100 g
H20) on the y-axis against the temperature (°C) on the x-axis.

Factors Influencing Solubility

The solubility of aluminum salts in water is not solely dependent on temperature but is also
significantly affected by the pH of the solution. The following diagram illustrates the logical
relationship between these factors and the resulting aluminum species in solution.

Logical relationship of factors affecting solubility.

As shown, at low pH, the hexaaquaaluminum(lll) cation, [Al(H20)e]3*, is the dominant species.
As the pH increases towards neutral, hydrolysis occurs, leading to the formation of insoluble
aluminum hydroxide, Al(OH)s, which dramatically decreases the solubility.[5] At higher pH, the
soluble tetrahydroxoaluminate(lll) anion, [AI(OH)4]~, is formed.[5] Any experimental
determination of solubility should therefore be conducted at a controlled pH.

Conclusion

This technical guide has addressed the topic of the solubility of hexaaquaaluminum(lil)
bromate in water. While specific quantitative data is not currently available in the public
domain, this document provides a robust framework for researchers and scientists to determine
this crucial physicochemical property. By following the outlined protocols for synthesis and
solubility determination, it is possible to generate reliable data that will be of significant value to
the scientific community. The provided diagrams and tables offer a clear structure for planning
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experiments and presenting the resulting data. It is recommended that any future work on this
compound includes a thorough investigation of its solubility profile across a range of
temperatures and pH values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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